Cas no 1806834-10-5 (Methyl 2-amino-6-(difluoromethyl)-5-fluoropyridine-3-acetate)

• Product Name: Methyl 2-amino-6-(difluoromethyl)-5-fluoropyridine-3-acetate
• CAS No: 1806834-10-5
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 4810797
• Update Time: 2025-05-22

Methyl 2-amino-6-(difluoromethyl)-5-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-(difluoromethyl)-5-fluoropyridine-3-acetate

• Inchi： 1S/C9H9F3N2O2/c1-16-6(15)3-4-2-5(10)7(8(11)12)14-9(4)13/h2,8H,3H2,1H3,(H2,13,14)
• InChI Key： XXWISYBRPQTNKO-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)N=C(C(=C1)CC(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-6-(difluoromethyl)-5-fluoropyridine-3-acetate

Methyl 2-amino-6-(difluoromethyl)-5-fluoropyridine-3-acetate: A Comprehensive Overview

Methyl 2-amino-6-(difluoromethyl)-5-fluoropyridine-3-acetate, also known by its CAS registry number CAS No. 1806834-10-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug discovery and material science.

The molecular structure of Methyl 2-amino-6-(difluoromethyl)-5-fluoropyridine-3-acetate is characterized by a pyridine ring system, which serves as the central framework. The pyridine ring is substituted with several functional groups: an amino group at position 2, a difluoromethyl group at position 6, a fluorine atom at position 5, and an acetate ester group at position 3. These substituents not only influence the chemical properties of the compound but also play a crucial role in its biological activity.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly in the development of bioactive molecules. The presence of fluorine atoms in Methyl 2-amino-6-(difluoromethyl)-5-fluoropyridine-3-acetate contributes to its unique electronic properties and enhances its stability, making it a promising candidate for various applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitutions to introduce the desired functional groups. Researchers have explored various synthetic pathways, including nucleophilic aromatic substitution and coupling reactions, to optimize the yield and purity of the compound.

In terms of biological activity, Methyl 2-amino-6-(difluoromethyl)-5-fluoropyridine-3-acetate has shown potential as a lead compound in drug discovery programs targeting specific enzymes or receptors. Its ability to interact with biological systems makes it a valuable tool for understanding molecular mechanisms and designing novel therapeutic agents.

Moreover, the compound's physical properties, such as solubility and lipophilicity, are critical factors in determining its bioavailability and pharmacokinetics. Recent advancements in analytical techniques have enabled researchers to precisely characterize these properties, providing deeper insights into the compound's behavior in biological systems.

The application of computational chemistry methods has further enhanced our understanding of Methyl 2-amino-6-(difluoromethyl)-5-fluoropyridine-3-acetate. Molecular modeling studies have revealed key interactions between the compound and target proteins, paving the way for rational drug design strategies.

In conclusion, Methyl 2-amino-6-(difluoromethyl)-5-fluoropyridine-3-acetate stands as a notable example of how structural diversity can be harnessed to develop innovative solutions in chemistry and biology. With ongoing research and technological advancements, this compound continues to be a focal point for scientific exploration.